Cas no 1289187-97-8 (6-chloropyrido[3,4-d]pyrimidin-4-amine)
1289187-97-8 structure
Product Name:6-chloropyrido[3,4-d]pyrimidin-4-amine
CAS No:1289187-97-8
MF:C7H5ClN4
MW:180.594399213791
MDL:MFCD23097908
CID:2136094
PubChem ID:87262824
Update Time:2024-11-04
6-chloropyrido[3,4-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloropyrido[3,4-d]pyrimidin-4-amine
- Pyrido[3,4-d]pyrimidin-4-amine,6-chloro-
- Pyrido[3,4-d]pyrimidin-4-amine, 6-chloro-
- CID 87262824
- MFCD23097908
- P18184
- 1289187-97-8
- SCHEMBL1584799
- PB40225
- SY321375
- DA-36202
- BS-42731
- CS-0146600
-
- MDL: MFCD23097908
- Inchi: 1S/C7H5ClN4/c8-6-1-4-5(2-10-6)11-3-12-7(4)9/h1-3H,(H2,9,11,12)
- InChI Key: QHJNXFUNGGUIDH-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(N)N=CN=C2C=N1
Computed Properties
- Exact Mass: 180.0202739g/mol
- Monoisotopic Mass: 180.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7
- XLogP3: 1.1
Experimental Properties
- Density: 1.537±0.06 g/cm3(Predicted)
- Boiling Point: 406.5±40.0 °C(Predicted)
- pka: 3.25±0.30(Predicted)
6-chloropyrido[3,4-d]pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535070-100 mg |
6-Chloropyrido[3,4-d]pyrimidin-4-amine; . |
1289187-97-8 | 100MG |
€372.80 | 2023-04-14 | ||
| abcr | AB535070-250 mg |
6-Chloropyrido[3,4-d]pyrimidin-4-amine; . |
1289187-97-8 | 250MG |
€700.90 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1223612-1g |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 95% | 1g |
$1045 | 2024-06-03 | |
| Chemenu | CM244240-100mg |
6-Chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 100mg |
$398 | 2024-08-02 | |
| Chemenu | CM244240-250mg |
6-Chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 250mg |
$638 | 2024-08-02 | |
| eNovation Chemicals LLC | D541612-5g |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 5g |
$2200 | 2023-09-01 | |
| eNovation Chemicals LLC | D541612-25g |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 25g |
$4800 | 2023-09-01 | |
| eNovation Chemicals LLC | D618987-100mg |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 100mg |
$300 | 2024-07-21 | |
| eNovation Chemicals LLC | D618987-250MG |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 250mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D618987-500MG |
6-chloropyrido[3,4-d]pyrimidin-4-amine |
1289187-97-8 | 97% | 500mg |
$800 | 2024-07-21 |
6-chloropyrido[3,4-d]pyrimidin-4-amine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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